Cas no 1396893-31-4 ((2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1396893-31-4
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 6387684
• PubChem ID: 71788880
• Update Time: 2025-07-15

(2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-((4-hydroxychroman-4-yl)methyl)-3-(thiophen-2-yl)acrylamide
• 1396893-31-4
• VU0536614-1
• AKOS024538390
• F6200-4012
• (E)-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C17H17NO3S/c19-16(8-7-13-4-3-11-22-13)18-12-17(20)9-10-21-15-6-2-1-5-14(15)17/h1-8,11,20H,9-10,12H2,(H,18,19)/b8-7+
• InChI Key： DQXRSTNBZYLAFU-BQYQJAHWSA-N
• SMILES： S1C=CC=C1/C=C/C(NCC1(C2C=CC=CC=2OCC1)O)=O

Computed Properties

• Exact Mass: 315.09291458g/mol
• Monoisotopic Mass: 315.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1396893-31-4)

(2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide, with the CAS number 1396893-31-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzopyran moiety and a thiophene ring, which contribute to its potential therapeutic applications.

The benzopyran core is a well-known scaffold in the design of bioactive molecules due to its ability to modulate various biological targets. The presence of the hydroxyl group at the 4-position of the benzopyran ring can enhance the compound's solubility and reactivity, making it a valuable component in drug discovery. Additionally, the thiophene ring, known for its electron-rich nature and aromaticity, adds further complexity and functionality to the molecule.

Recent studies have highlighted the potential of (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins.

In addition to its anti-inflammatory properties, (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have a role in developing novel cancer therapies.

The pharmacokinetic properties of (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop-2-enamide have also been explored. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral medication. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-3-(thiophen-2-yl)prop\-2-enamide in treating inflammatory diseases and cancer. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life without major adverse effects.

The structural diversity and functional versatility of (2E)-N-(4-hydroxy\-3,4-dihydro\-2H\-1\-benzopyran\-4\-yl)methyl\-3\-(thiophen\-2\-yl)prop\-2\-enamide make it a valuable lead compound for further optimization. Chemists are actively exploring modifications to enhance its potency and selectivity while minimizing potential side effects. Techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) are being employed to identify more effective analogs.

In conclusion, (2E)-N-(4-hydroxy\-3,4-dihydro\-2H\-1\-benzopyran\-4\-yl)methyl\-3\-(thiophen\-2\-yl)prop\-2\-enamide (CAS No. 1396893-\( 31-\( 4\) ) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a key player in the development of new treatments for inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future advancements in medicinal chemistry.